2-(benzylthio)-5-phenyl-1-(3-(trifluoromethyl)phenyl)-1H-imidazole

• IUPAC Name: 2-benzylsulfanyl-5-phenyl-1-[3-(trifluoromethyl)phenyl]imidazole
• InChI: InChI=1S/C23H17F3N2S/c24-23(25,26)19-12-7-13-20(14-19)28-21(18-10-5-2-6-11-18)15-27-22(28)29-16-17-8-3-1-4-9-17/h1-15H,16H2
• InChI Key: DKXRCJOAMUHOSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC=C(N2C3=CC=CC(=C3)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C23H17F3N2S
• Molecular Weight: 410.5 g/mol

Description

The compound “2-(benzylthio)-5-phenyl-1-(3-(trifluoromethyl)phenyl)-1H-imidazole” is a complex organic molecule. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The molecule also contains a trifluoromethyl group (-CF3), a benzylthio group (-SCH2C6H5), and two phenyl groups (C6H5) attached to different positions of the imidazole ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups around the imidazole ring. The trifluoromethyl group is electron-withdrawing, which could influence the electronic distribution and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For instance, the trifluoromethyl group is known to participate in various reactions, including nucleophilic substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For instance, the trifluoromethyl group could enhance the compound’s lipophilicity, potentially improving its ability to cross biological membranes.

Scientific Research Applications

Antifungal Agents

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Polymer Synthesis

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s used as a pharmaceutical, it would interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety measures should be taken when handling it to avoid exposure.

Future Directions

The future directions for this compound would likely involve further studies to explore its potential applications, such as in pharmaceuticals or materials science.